Cas no 401566-90-3 (1-(2-isocyanatophenyl)ethan-1-one)
401566-90-3 structure
Product Name:1-(2-isocyanatophenyl)ethan-1-one
CAS No:401566-90-3
MF:C9H7NO2
MW:161.157382249832
CID:325783
PubChem ID:21916648
Update Time:2025-04-19
1-(2-isocyanatophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-isocyanatophenyl)-
- Ethanone, 1-(2-isocyanatophenyl)- (9CI)
- 1-(2-isocyanatophenyl)ethan-1-one
- KIEKZKLQIRABBK-UHFFFAOYSA-N
- 401566-90-3
- acetylphenyl isocyanate
- EN300-144807
- 2-acetylphenyl isocyanate
- SCHEMBL354052
-
- Inchi： 1S/C9H7NO2/c1-7(12)8-4-2-3-5-9(8)10-6-11/h2-5H,1H3
- InChI Key： KIEKZKLQIRABBK-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=CC=1N=C=O
Computed Properties
- Exact Mass: 161.047678466g/mol
- Monoisotopic Mass: 161.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
1-(2-isocyanatophenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144807-0.05g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.05g |
$419.0 | 2023-02-15 | ||
| Enamine | EN300-144807-0.1g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.1g |
$439.0 | 2023-02-15 | ||
| Enamine | EN300-144807-0.25g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.25g |
$459.0 | 2023-02-15 | ||
| Enamine | EN300-144807-0.5g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 0.5g |
$479.0 | 2023-02-15 | ||
| Enamine | EN300-144807-1.0g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-144807-2.5g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 2.5g |
$978.0 | 2023-02-15 | ||
| Enamine | EN300-144807-5.0g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 5.0g |
$1448.0 | 2023-02-15 | ||
| Enamine | EN300-144807-10.0g |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 10.0g |
$2146.0 | 2023-02-15 | ||
| Enamine | EN300-144807-50mg |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 50mg |
$780.0 | 2023-09-29 | ||
| Enamine | EN300-144807-100mg |
1-(2-isocyanatophenyl)ethan-1-one |
401566-90-3 | 100mg |
$817.0 | 2023-09-29 |
1-(2-isocyanatophenyl)ethan-1-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
401566-90-3 (1-(2-isocyanatophenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent